(Z)-4-(N,N-dimethylsulfamoyl)-N-(4-ethoxy-3-ethylbenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-(4-ethoxy-3-ethyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C20H23N3O4S2/c1-5-23-18-16(27-6-2)8-7-9-17(18)28-20(23)21-19(24)14-10-12-15(13-11-14)29(25,26)22(3)4/h7-13H,5-6H2,1-4H3
• InChI Key: KGACZCVIASNJRM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC=C2SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C)OCC
• Molecular Formula: C20H23N3O4S2
• Molecular Weight: 433.5 g/mol
• CAS No.: 533868-67-6

Description

(Z)-4-(N,N-dimethylsulfamoyl)-N-(4-ethoxy-3-ethylbenzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C20H23N3O4S2 and its molecular weight is 433.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy Applications

Compounds similar to (Z)-4-(N,N-dimethylsulfamoyl)-N-(4-ethoxy-3-ethylbenzo[d]thiazol-2(3H)-ylidene)benzamide have been studied for their applications in photodynamic therapy (PDT). For instance, zinc phthalocyanines substituted with benzenesulfonamide derivative groups containing Schiff base have shown high singlet oxygen quantum yield, making them suitable as Type II photosensitizers for treating cancer through photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Analgesic Agent Synthesis

Research has been conducted on the synthesis of novel compounds derived from visnaginone and khellinone, demonstrating significant antimicrobial and analgesic activities. These compounds, while structurally distinct, highlight the potential for benzothiazole derivatives to be developed as antimicrobial and analgesic agents, offering insights into the therapeutic applications of such chemicals (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticancer Research

Benzothiazole derivatives have been extensively investigated for their anticancer properties. The design, synthesis, and evaluation of new benzothiazole derivatives as anticancer agents have shown promising results against various cancer cell lines, underscoring the significance of structural modifications on the benzothiazole scaffold to enhance antitumor activity (Osmaniye et al., 2018).

Enzyme Inhibition and Molecular Docking Studies

Benzothiazole derivatives have also been synthesized and characterized for their enzyme inhibitory activities. Compounds have been evaluated against a variety of enzyme activities, demonstrating potential as inhibitors for enzymes such as cholesterol esterase and tyrosinase. Molecular docking studies further elucidate the binding interactions between these inhibitors and the enzymes, offering insights into their inhibitory mechanisms and potential applications in biochemistry and drug design (Alyar et al., 2019).

Corrosion Inhibition

Research on benzothiazole derivatives as corrosion inhibitors for carbon steel in acidic solutions has revealed their high efficiency and stability. These findings suggest potential industrial applications in protecting metal surfaces against corrosion, demonstrating the versatility of benzothiazole derivatives in both biological and industrial contexts (Hu et al., 2016).